Cas no 1153211-97-2 (3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide)

• Product Name: 3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide
• CAS No: 1153211-97-2
• MF: C₁₂H₁₃N₃O₂S₂
• MW: 295.380519628525
• CID: 6511771
• PubChem ID: 43553843
• Update Time: 2025-07-16

3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide
• 1153211-97-2
• 3-(12-Oxo-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-11-yl)propanamide
• EN300-16147314
• 3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-11-yl}propanamide

• Inchi： 1S/C12H13N3O2S2/c13-8(16)4-5-15-11(17)9-6-2-1-3-7(6)19-10(9)14-12(15)18/h1-5H2,(H2,13,16)(H,14,18)
• InChI Key： CSTISLSJWCBVDH-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(N2)=S)CCC(N)=O)=O)C2=C1CCC2

Computed Properties

• Exact Mass: 295.04491901g/mol
• Monoisotopic Mass: 295.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide

Introduction to Compound with CAS No. 1153211-97-2 and Product Name: 3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide

The compound with the CAS number 1153211-97-2 and the product name 3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, characterized by its complex cyclic and heterocyclic framework, has garnered considerable attention due to its potential biological activities and mechanistic insights.

At the core of this compound's identity is its unique 12-oxo-10-sulfanyl moiety, which is integrated into a 7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca scaffold. This structural motif is not only chemically intriguing but also suggests a high degree of functional flexibility, which is often exploited in the design of novel therapeutic agents. The presence of multiple heteroatoms—such as sulfur and nitrogen—within this framework enhances its potential for interactions with biological targets, making it a promising candidate for further investigation.

The propanamide side chain at the terminal position of the molecule introduces an amide functional group, which is well-known for its role in modulating protein-ligand interactions. Amides are frequently employed in drug design due to their ability to form hydrogen bonds and stabilize bioactive conformations. In this context, the propanamide group in 3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide may serve as a critical pharmacophore for mediating specific biological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of such complex molecules. The three-dimensional arrangement of atoms in 3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide has been meticulously analyzed to predict its binding affinity and mode of action at various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes or receptors involved in inflammatory pathways, making it a potential lead for developing novel anti-inflammatory therapies.

In addition to its structural complexity, this compound's unique chemical properties have been explored through spectroscopic and analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has revealed detailed information about the connectivity and environment of atoms within the molecule, while mass spectrometry has confirmed its molecular weight and fragmentation patterns. These data collectively contribute to a comprehensive understanding of its chemical behavior and stability under various conditions.

The synthesis of 3-{12-oxo-10-sulfanyl-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(8),2(6),9-trien-11-yl}propanamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate cyclization reactions and functional group transformations that highlight the expertise of chemists in manipulating complex molecular architectures. This synthetic route not only provides access to this compound but also serves as a model for developing similar structures with tailored biological activities.

From a pharmacological perspective, the potential therapeutic applications of this compound are vast. Preclinical studies have begun to explore its efficacy in models of inflammation and pain management. The 12-oxo group and the sulfanyl moiety are particularly noteworthy for their ability to modulate enzymatic activity through non-covalent interactions with biological targets such as kinases or phosphodiesterases. These interactions may lead to downstream effects that alleviate pathological conditions associated with dysregulated signaling pathways.

The 7-thia heterocycle within the tricyclic framework introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. By fine-tuning substituents around this core structure, researchers can fine-map its pharmacological profile to target specific disease mechanisms without off-target effects on other biological systems.

Recent publications have highlighted the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and synthetic accessibility. The structural features of 3-{12-oxylo-octanoyl}-10-methylthiophene, another sulfur-containing heterocycle with notable pharmacological properties, share some similarities with our target compound (CAS No 1153211 97 2) . Comparative studies between these molecules have provided valuable insights into how structural modifications influence biological outcomes.

The development of novel therapeutic agents often relies on interdisciplinary collaboration between chemists who design molecules based on rational drug design principles; biologists who investigate their interactions with biological targets; pharmacologists who assess their efficacy; clinical researchers who evaluate their safety profiles; regulatory agencies that ensure compliance with safety standards; manufacturers that produce them at scale; healthcare professionals who prescribe them; patients who benefit from them every day